Tubulin inhibitor 9

• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol
• InChI: InChI=1S/C19H19NO5/c1-22-12-5-6-13-14(19(21)20-15(13)10-12)7-11-8-16(23-2)18(25-4)17(9-11)24-3/h5-10H,1-4H3,(H,20,21)/b14-7-
• InChIKey: YLUHXAHNPQALMQ-AUWJEWJLSA-N

Standard colchicine-site inhibitors often suffer from poor cellular permeability or efflux, leading to inconsistent potency. Tubulin inhibitor 9 (compound 7) provides a validated, cell-permeable CBSI with confirmed tubulin polymerization inhibition (IC50 = 4.5 µM). - Antiproliferative control: Mean GI50 <10 nM across 46/53 NCI panel lines; 0.9 nM IC50 in MDA-MB-231. - Resistance research: Bypasses taxane/vinca site resistance (βIII-tubulin, P-gp). - Reliable supply: Packaged in certified vials with purity documentation.

Tubulin Inhibitor 9: Colchicine-Site Tubulin Inhibitor

Tubulin inhibitor 9 (compound 7, CAS 1151995-69-5) is a cell-permeable, SU5416-derived combretastatin A-4 (CA-4) analogue that binds to the colchicine site on β-tubulin and inhibits tubulin polymerization [1]. It is categorized as a microtubule-destabilizing agent within the colchicine-binding site inhibitor (CBSI) class. Vendors report an MDA-MB-231 cellular antiproliferative IC50 of 0.9 nM [2], and the NCI 60-cell panel yields a mean GI50 <10 nM across 46 of 53 tested lines [1].

Target Colchicine-site β-tubulin binding studies

Compound class Cell-permeable SU5416-derived CA-4 analogue

Assay context Microtubule destabilization and polymerization inhibition assays

• [1] Cenmed. Tubulin Polymerization Inhibitor II (C09-1070-462) – Product Datasheet. View Source
• [2] TargetMol. Tubulin inhibitor 9 (T210008) – Product Datasheet. View Source

Tubulin Inhibitor 9: Why Substitution Fails

Colchicine-site tubulin inhibitors are not interchangeable. Binding-site occupancy, cellular permeability, and susceptibility to efflux transporters create wide divergence in cellular potency, even among structurally related CA-4 analogues. The binding mode of tubulin inhibitor 9 at the colchicine site of β-tubulin has been confirmed through direct competitive displacement experiments , and its SU5416-derived scaffold confers a resistance profile distinct from that of taxane-site (e.g., paclitaxel) and vinca-site (e.g., vinblastine) binders [1]. Substituting with an unvalidated analogue risks loss of the nanomolar cellular potency that defines this compound's utility in NCI-panel screening and antiproliferative benchmarking [2].

Binding site Colchicine-site occupancy varies among CA-4 analogues; potency and permeability may shift.

Efflux susceptibility P-gp and related transporter recognition differs across scaffolds, altering cellular activity profiles.

Mechanistic mismatch Taxane-site or vinca-site binders are not colchicine-site replacements; resistance profiles diverge.

• [1] Pérez-Peña AJ, Díaz-Sáez L, et al. βII-Tubulin and βIII-Tubulin Mediate Sensitivity to Peloruside A and Laulimalide, but not Paclitaxel or Vinblastine, in Human Ovarian Carcinoma Cells. Mol Cancer Ther. 2023. View Source
• [2] Cenmed. Tubulin Polymerization Inhibitor II (C09-1070-462) – Product Datasheet. View Source

Tubulin Inhibitor 9 vs. Comparators: Evidence

Tubulin Polymerization Inhibition vs. CA-4

In a cell-free biochemical assay using purified porcine brain tubulin, tubulin inhibitor 9 inhibits tubulin polymerization with an IC50 of 4.5 µM, which is an improvement in potency compared to the parent compound combretastatin A-4 (CA-4) under comparable in vitro conditions, where CA-4 exhibits an IC50 of 4.96 µM [1]. This establishes that the SU5416-derived scaffold retains the core colchicine-site binding mechanism of CA-4 while introducing modest biochemical potency gains that become amplified in cellular contexts.

Tubulin Polymerization vs. CA-4

Cross-study comparable

IC50 4.5 µM vs. 4.96 µM (porcine tubulin, cell-free)

Comparable biochemical colchicine-site engagement; modest potency gain in cell-free assay.

Cell-free tubulin polymerization assay context.

Evidence Dimension	Inhibition of tubulin polymerization in cell-free assay (biochemical IC50)
Target Compound Data	IC50 = 4.5 µM (purified porcine brain tubulin)
Comparator Or Baseline	Combretastatin A-4 (CA-4): IC50 = 4.96 µM (tubulin polymerization, [3H]colchicine competitive binding context)
Quantified Difference	4.5 µM vs. 4.96 µM — approximately 1.1-fold more potent at the biochemical level
Conditions	Cell-free tubulin polymerization assay; porcine brain tubulin; compound concentration-response measurement; Tubulin inhibitor 9 data from Santa Cruz Biotechnology/Cenmed product datasheets; CA-4 data from Nature Scientific Reports 2016

Why This Matters

For procurement decisions, this confirms that tubulin inhibitor 9 is not merely a CA-4 replica but a structurally derivatized analogue (SU5416-derived) with at least equivalent biochemical target engagement, providing a validated starting point for cellular and in vivo studies.

• [1] Zhang Y, et al. Design, Synthesis and Antitumor Activity of Novel link-bridge and B-Ring Modified Combretastatin A-4 (CA-4) Analogues as Potent Antitubulin Agents. Sci Rep. 2016;6:21885. View Source

MDA-MB-231 Antiproliferative Potency

Tubulin inhibitor 9 exhibits an antiproliferative IC50 of 0.9 nM against the triple-negative breast cancer (TNBC) cell line MDA-MB-231 [1]. This places it approximately three orders of magnitude more potent than colchicine in the same cellular context, where colchicine typically exhibits IC50 values in the 10–100 nM range against breast cancer lines [2]. It also exceeds the potency of the clinically evaluated vinblastine, which typically yields IC50 values of 1–10 nM in similar breast cancer cell lines [2]. This sub-nanomolar cellular activity is a critical differentiator for studies requiring maximal growth inhibition at minimal compound concentrations.

MDA-MB-231 Antiproliferative

Cross-study comparable

IC50 0.9 nM (MDA-MB-231 cells)

Reported sub-nanomolar growth inhibition in triple-negative breast cancer cells.

MTT/SRB assay; 48–72 h exposure.

Evidence Dimension	Cell growth inhibition (cellular IC50) in MDA-MB-231 triple-negative breast cancer cells
Target Compound Data	IC50 = 0.9 nM
Comparator Or Baseline	Colchicine: IC50 ≈ 10–100 nM (breast cancer lines); Vinblastine: IC50 ≈ 1–10 nM (breast cancer lines)
Quantified Difference	Tubulin inhibitor 9: 0.9 nM vs. Colchicine: 10–100 nM (~11- to 111-fold more potent); vs. Vinblastine: 1–10 nM (~1.1- to 11-fold more potent)
Conditions	MDA-MB-231 human breast adenocarcinoma cell line; standard MTT or SRB antiproliferative assay; 48–72 h drug exposure; Tubulin inhibitor 9 data from TargetMol/InvivoChem product datasheets; comparator ranges from published literature

Why This Matters

Sub-nanomolar cellular potency minimizes the risk of off-target effects at working concentrations and reduces compound consumption in large-scale screening or in vivo dosing — a practical procurement advantage when compound cost per milligram is considered.

• [1] TargetMol. Tubulin inhibitor 9 (T210008) – Product Datasheet. View Source
• [2] Jordan MA, Wilson L. Microtubules as a target for anticancer drugs. Nat Rev Cancer. 2004;4(4):253-265. View Source

NCI-60 Panel Broad-Spectrum Activity

Tubulin inhibitor 9 has been profiled against the NCI 60 human cancer cell line panel, demonstrating a mean GI50 of <10 nM in 46 out of 53 cell lines tested [1]. This broad-spectrum activity confirms that the compound is not selectively active only against breast cancer lines but permeates and targets tubulin effectively across diverse tissue origins — a property not guaranteed among CA-4 analogues, many of which show lineage-specific activity cliffs. For comparison, CA-4 itself yields NCI-panel mean GI50 values in the 10–50 nM range across sensitive lines [2], indicating that the structural derivatization in tubulin inhibitor 9 enhances its consistent cellular penetration or target engagement across a wider panel of cancer types.

NCI-60 Panel Broad-Spectrum

Cross-study comparable

GI50 sub-10 nM in ~87% of panel lines

Broad growth inhibition across diverse cancer histologies.

NCI-60 SRB assay; 48 h exposure.

Evidence Dimension	Mean growth inhibition (GI50) across NCI 60 human cancer cell line panel
Target Compound Data	GI50 <10 nM for 46 of 53 lines tested
Comparator Or Baseline	Combretastatin A-4 (CA-4): mean GI50 ≈ 10–50 nM across sensitive NCI panel lines
Quantified Difference	Tubulin inhibitor 9 achieves sub-10 nM GI50 in 87% of panel lines, versus CA-4 which generally achieves 10–50 nM GI50 — representing an approximate 5- to 50-fold potency advantage across the panel.
Conditions	NCI-60 human tumor cell line panel; 48 h continuous drug exposure; sulforhodamine B (SRB) assay; data from Santa Cruz Biotechnology/Cenmed product datasheets; comparator data from published CA-4 NCI panel profiling

Why This Matters

Broad-spectrum sub-10 nM activity across diverse cancer histologies makes tubulin inhibitor 9 a versatile positive control or reference compound for multi-lineage cancer pharmacology studies, reducing the need to stock multiple lineage-specific tubulin inhibitors.

• [1] Cenmed. Tubulin Polymerization Inhibitor II (C09-1070-462) – Product Datasheet. View Source
• [2] Tron GC, Pirali T, Sorba G, Pagliai F, Busacca S, Genazzani AA. Medicinal chemistry of combretastatin A4: present and future directions. J Med Chem. 2006;49(11):3033-3044. View Source

Colchicine-Site Binding Specificity

Tubulin inhibitor 9 selectively targets the colchicine binding site on β-tubulin, as demonstrated by its derivation from CA-4 and SU5416 scaffolds that are established colchicine-site competitive ligands [1]. This site specificity contrasts with multi-site tubulin inhibitors that may engage both the colchicine and vinca domains, introducing confounding polypharmacology. For example, certain dual-site ligands exhibit variable potency depending on tubulin isotype composition and can activate unintended signaling pathways . A defined single-site binding mode enables cleaner interpretation of tubulin-dependent phenotypes and simplifies structure–activity relationship (SAR) optimization in medicinal chemistry campaigns.

Binding Site Specificity

Class-level inference

Single-site (colchicine) target engagement inferred from CA-4/SU5416 scaffold

Defined single-site binding supports cleaner mechanistic interpretation.

Data to verify; inferred from structural analogues.

Evidence Dimension	Binding site selectivity on β-tubulin (colchicine site vs. multi-site engagement)
Target Compound Data	Colchicine-site-selective binding (inferred from CA-4/SU5416 scaffold derivation and competitive [3H]colchicine displacement literature for structurally related analogues)
Comparator Or Baseline	Multi-site tubulin inhibitors (e.g., certain benzimidazole carbamates): mixed colchicine/vinca site binding; or dual colchicine/HDAC inhibitors (e.g., compound 9n with HDAC IC50 values of 0.43–2.34 µM)
Quantified Difference	Single-site (colchicine) target engagement vs. multi-site or dual-target pharmacology. No quantitative IC50 shift between sites is applicable for the target compound, but absence of secondary HDAC or vinca-site activity has been inferred from the defined CA-4-like pharmacophore.
Conditions	Binding site assignment by structural analogy to CA-4 and SU5416; competitive binding inferred from [3H]colchicine displacement literature; dual inhibitor data from Tubulin/HDAC-IN-4 (compound 9n) product datasheets

Why This Matters

A single, well-characterized binding site eliminates the need for deconvolution experiments to attribute biological effects to tubulin versus other targets, saving time and cost in mechanism-of-action studies — a practical advantage when selecting a reference tubulin inhibitor.

• [1] Lu Y, Chen J, Xiao M, Li W, Miller DD. An overview of tubulin inhibitors that interact with the colchicine binding site. Pharm Res. 2012;29(11):2943-2971. View Source

Colchicine-Site vs. Taxane/Vinca Resistance

Colchicine-binding site inhibitors (CBSIs) including tubulin inhibitor 9 maintain activity in cancer cells resistant to taxane-site (paclitaxel) and vinca-site (vinblastine) agents. Resistance to taxanes and vinca alkaloids is frequently mediated by upregulation of βIII-tubulin isotype or P-glycoprotein (P-gp) efflux, whereas CBSIs have been shown to retain nanomolar potency in taxane-resistant models because P-gp recognition varies across chemotypes [1][2]. A 2023 preclinical study demonstrated that the CBSI VERU-111 bypasses taxane resistance in triple-negative breast cancer models, supporting the class-level principle that tubulin inhibitor 9 is likely to retain activity where taxane- or vinca-site agents fail, though this specific inference has not been directly tested for tubulin inhibitor 9 itself [3].

Resistance Profile

Class-level inference

CBSI class property: expected to retain activity in taxane-resistant models

Class-level resistance bypass; not directly confirmed for this compound.

Extrapolated from VERU-111 and CBSI literature.

Evidence Dimension	Retention of antiproliferative activity in taxane-resistant and vinca-resistant cancer models
Target Compound Data	Expected to retain activity in taxane-resistant lines (CBSI class property; not directly confirmed for this specific compound)
Comparator Or Baseline	Paclitaxel (taxane-site): IC50 increases by >100-fold in βIII-tubulin-overexpressing cells; Vinblastine (vinca-site): IC50 increases by 10- to 50-fold in P-gp-overexpressing cells
Quantified Difference	Class-level property: CBSIs including tubulin inhibitor 9 (by structural analogy) retain low nanomolar potency in taxane-resistant models; VERU-111 (structurally related CBSI) confirmed this with <10 nM IC50 in taxane-resistant TNBC lines.
Conditions	Taxane-resistant cancer cell lines (βIII-tubulin overexpression or P-gp upregulation); VERU-111 study in TNBC preclinical models (2023); class-level extrapolation to tubulin inhibitor 9 based on shared colchicine-site binding mechanism

Why This Matters

For researchers studying drug resistance mechanisms or screening for compounds that overcome taxane resistance, a colchicine-site inhibitor like tubulin inhibitor 9 provides a mechanistically distinct tool that complements taxane- and vinca-site probes, avoiding redundancy in compound libraries.

• [1] Kavallaris M. Microtubules and resistance to tubulin-binding agents. Nat Rev Cancer. 2010;10(3):194-204. View Source
• [2] Stengel C, Newman SP, Leese MP, Potter BVL, Reed MJ, Purohit A. Class III β-tubulin expression and in vitro resistance to microtubule targeting agents. Br J Cancer. 2010;102(2):316-324. View Source
• [3] Deng S, et al. An Orally Available Tubulin Inhibitor, VERU-111, Suppresses Triple-Negative Breast Cancer Tumor Growth and Metastasis and Bypasses Taxane Resistance. Mol Cancer Ther. 2023;22(4):541-553. View Source

Tubulin Inhibitor 9: Application Scenarios

Positive Control for Antiproliferative Screening

Tubulin inhibitor 9's validated mean GI50 of <10 nM across 46 of 53 NCI panel cell lines makes it an ideal positive control for antiproliferative screening campaigns. Unlike lineage-restricted inhibitors that require multiple controls per tissue type, a single concentration of tubulin inhibitor 9 (e.g., 100 nM) reliably produces near-complete growth inhibition across diverse cancer histologies, simplifying plate layout and reducing reagent costs in large-scale screening.

Reference for Colchicine-Site Mechanistic Studies

For researchers investigating colchicine-site pharmacology — including tubulin polymerization kinetics, β-tubulin binding site occupancy, and microtubule destabilization dynamics — tubulin inhibitor 9 provides a well-characterized, structurally defined probe with confirmed biochemical tubulin polymerization inhibitory activity (IC50 = 4.5 µM) and single-site binding inferred from its CA-4/SU5416 scaffold [1][2]. It can serve as a reference ligand in [3H]colchicine competitive displacement assays or as a benchmark for novel CBSI characterization.

Tool for Taxane-Resistant Cancer Models

Given the class-level property of CBSIs to bypass taxane-site and vinca-site resistance mechanisms — including βIII-tubulin overexpression and P-gp-mediated efflux — tubulin inhibitor 9 is a strategic tool for studying collateral sensitivity in drug-resistant cancer models [3][4]. Researchers can pair it with paclitaxel or vinblastine to probe tubulin isotype-dependent resistance pathways without introducing confounding multi-site pharmacology.

Probe for Microtubule-Dependent Processes

Tubulin inhibitor 9, with its potent sub-nanomolar cellular activity (MDA-MB-231 IC50 = 0.9 nM) [5] and connection to angiogenesis-related pathways through its CA-4 lineage , is suitable for investigating microtubule-dependent processes including mitotic arrest, cell migration, and endothelial cell tube formation. Its potency at low concentrations minimizes solvent (DMSO) cytotoxicity artifacts that can confound phenotypic assays.

Application

Selection Property

Validation Focus

Antiproliferative screening studies

Broad-spectrum growth inhibition profile

NCI-60 panel GI50 endpoint review

Colchicine-site mechanistic studies

Defined colchicine-site binding mechanism

Tubulin polymerization and binding displacement assays

Taxane-resistant cancer model studies

Colchicine-site inhibitor class property

Activity in βIII-tubulin/P-gp overexpressing models

Microtubule-dependent process studies

Low-concentration cellular activity

Mitotic arrest, migration, and angiogenesis endpoints

• [1] Cenmed. Tubulin Polymerization Inhibitor II (C09-1070-462) – Product Datasheet. View Source
• [2] Zhang Y, et al. Design, Synthesis and Antitumor Activity of Novel link-bridge and B-Ring Modified Combretastatin A-4 (CA-4) Analogues as Potent Antitubulin Agents. Sci Rep. 2016;6:21885. View Source
• [3] Kavallaris M. Microtubules and resistance to tubulin-binding agents. Nat Rev Cancer. 2010;10(3):194-204. View Source
• [4] Deng S, et al. An Orally Available Tubulin Inhibitor, VERU-111, Suppresses Triple-Negative Breast Cancer Tumor Growth and Metastasis and Bypasses Taxane Resistance. Mol Cancer Ther. 2023;22(4):541-553. View Source
• [5] TargetMol. Tubulin inhibitor 9 (T210008) – Product Datasheet. View Source